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Compound of Interest

Compound Name: BDP FL hydrazide

Cat. No.: B13708437

Get Quote

Executive Summary
BDP FL hydrazide (Borondipyrromethene FL hydrazide) is a robust, high-quantum-yield

fluorophore spectrally equivalent to Fluorescein (FAM) and BODIPY™ FL. Unlike Fluorescein,

BDP FL is pH-insensitive and photostable, making it a superior choice for quantitative

fluorescence assays.

This guide provides the definitive physicochemical data required for quantification, specifically

the extinction coefficient at 503 nm, and details a self-validating protocol for labeling carbonyl-

containing biomolecules (glycoproteins, oxidized RNA, and steroids).

Physicochemical Profile
The accurate quantification of BDP FL hydrazide conjugates relies on the strict application of

the Beer-Lambert Law using the specific extinction coefficient (

) at the absorption maximum.

Table 1: Core Spectral & Physical Data
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Property Value Unit Notes

Extinction Coefficient (

)
92,000

At 503 nm (Max

Absorption)

Absorption Max (

)
503 nm In Methanol/DMSO

Emission Max (

)
509 nm

Green Fluorescence

(FAM channel)

Quantum Yield (

)
0.97 -

Near unity; highly

efficient

Molecular Weight 342.58 g/mol Formula:

Correction Factor (

)
0.027 -

Used for

correction

Solubility DMSO, DMF -

Poor water solubility;

dissolve in organic

first

Critical Insight: While generic "BODIPY FL" derivatives are often cited with

, BDP FL hydrazide specifically exhibits

[1]. Use this value for Degree of Labeling (DOL) calculations to avoid

underestimating dye concentration.

Technical Deep Dive: The Quantification Logic
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To quantify the concentration of BDP FL hydrazide in solution or on a conjugate, use the Beer-

Lambert Law:

Where:

= Molar concentration (M)

= Absorbance measured at 503 nm[1]

=

[2][3][4]

= Path length (typically 1 cm)

Protein Conjugate Correction
When labeling proteins, the dye contributes slightly to the absorbance at 280 nm. To determine

the accurate protein concentration, you must correct for this contribution using the

(0.027).

Experimental Protocol: Glycoprotein Labeling via
Periodate Oxidation[4][7][8]
This protocol describes the site-specific labeling of glycoproteins. The hydrazide group reacts

with aldehydes generated by the periodate oxidation of vicinal diols on sugar moieties.

Phase 1: Reagent Preparation & Oxidation
Objective: Generate reactive aldehyde groups on the glycoprotein without compromising

protein integrity.

Buffer Prep: Prepare 0.1 M Sodium Acetate buffer, pH 5.5. Avoid amine-containing buffers

(Tris) as they can interfere with aldehyde chemistry.

Protein Solution: Dissolve glycoprotein at 2–10 mg/mL in the acetate buffer.

Oxidation:
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Add Sodium meta-periodate (NaIO₄) to a final concentration of 10–20 mM.

Expert Tip: Keep the periodate stock fresh. Old periodate loses potency.

Incubate for 30 minutes at

in the dark.

Quenching/Purification: Remove excess periodate immediately to prevent over-oxidation.

Use a desalting column (e.g., PD-10) or dialysis against acetate buffer.

Phase 2: Conjugation Reaction
Objective: Covalent attachment of BDP FL hydrazide to the generated aldehydes.

Dye Stock: Dissolve BDP FL hydrazide in anhydrous DMSO to 10 mM.

Reaction:

Add BDP FL hydrazide stock to the oxidized protein solution.

Target Ratio: 10–50 molar excess of dye over protein.

Final Organic Solvent: Keep DMSO concentration

to prevent protein precipitation.

Incubation: Incubate for 2–4 hours at Room Temperature (RT) or overnight at

.

Stabilization (Optional): The resulting hydrazone bond is stable, but can be reduced to a

secondary amine using sodium cyanoborohydride (

) for permanent linkage.

Phase 3: Purification & Validation
Objective: Remove free dye and calculate Degree of Labeling (DOL).
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Purification: Use Size Exclusion Chromatography (SEC) or extensive dialysis against PBS

(pH 7.4).

Visual Check: The protein band should be colored/fluorescent; free dye will elute much

later.

Quantification: Measure

and

of the purified conjugate.

DOL Calculation:

Mechanism & Workflow Visualization
Diagram 1: Chemical Reaction Pathway
This diagram illustrates the transformation from a vicinal diol (sugar) to a stable fluorescent

hydrazone conjugate.

Glycoprotein
(Vicinal Diol)

Activated
Aldehyde

 Oxidative Cleavage 

NaIO4
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Hydrazone Conjugate

 Conjugation 

BDP FL
Hydrazide

Click to download full resolution via product page

Caption: Step-wise chemical transformation from glycoprotein diol to BDP FL labeled

conjugate.

Diagram 2: Quantification & Validation Workflow
The logical flow for determining the Degree of Labeling (DOL), ensuring data integrity.
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Purified Conjugate

Measure Absorbance
A280 (Protein) & A503 (Dye)

Correct Protein Absorbance
A_prot = A280 - (A503 * 0.027)

Calculate Molar Conc.
C_dye = A503 / 92,000

C_prot = A_prot / E_prot

Calculate DOL
DOL = C_dye / C_prot

Click to download full resolution via product page

Caption: Algorithmic workflow for calculating the Degree of Labeling (DOL) using corrected

absorbance values.

Troubleshooting & Optimization
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Issue Probable Cause Corrective Action

Low DOL (< 0.5) Incomplete oxidation

Ensure NaIO₄ is fresh.

Increase oxidation time to 60

min.

Precipitation High dye concentration
Add dye slowly while vortexing.

Keep DMSO < 10%.

High Background Insufficient purification

Perform a second round of

dialysis or use a longer SEC

column.

Dye Bleaching Light exposure
Perform all reactions in amber

tubes or wrap in foil.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. BDP FL hydrazide (A270094) | Antibodies.com [antibodies.com]

2. Lumiprobe代理 61470 BDP FL hydrazide, 100 mg | cy3 cy5 cy7荧光染料
[lumiprobe.jinpanbio.com]

3. lumiprobe.com [lumiprobe.com]

4. lumiprobe.com [lumiprobe.com]

To cite this document: BenchChem. [Technical Guide: Extinction Coefficient & Application of
BDP FL Hydrazide]. BenchChem, [2026]. [Online PDF]. Available at:

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 8 Tech Support

https://www.benchchem.com/product/b13708437/docs?utm_src=pdf-body#technical-guide-extinction-coefficient-application-of-bdp-fl-hydrazide
https://antibodies.com/bdp-fl-hydrazide-a270094
https://www.antibodies.com/catalog/assistive-reagents/bdp-fl-hydrazide-a270094
https://www.benchchem.com/product/b13708437?utm_src=pdf-custom-synthesis#bc-rfq
https://www.antibodies.com/catalog/assistive-reagents/bdp-fl-hydrazide-a270094
http://lumiprobe.jinpanbio.com/653.html
http://lumiprobe.jinpanbio.com/653.html
https://www.lumiprobe.com/p/bdp-fl-hydrazide
https://www.lumiprobe.com/p/bdp-fl-azide
https://www.benchchem.com/product/b13708437/docs#technical-guide-extinction-coefficient-application-of-bdp-fl-hydrazide
https://www.benchchem.com/product/b13708437/docs#technical-guide-extinction-coefficient-application-of-bdp-fl-hydrazide
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13708437?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


[https://www.benchchem.com/product/b13708437/docs#technical-guide-extinction-
coefficient-application-of-bdp-fl-hydrazide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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